
Butylparaben-13C6: A Comprehensive Safety
and Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butylparaben-13C6

Cat. No.: B590557 Get Quote

Introduction

Butylparaben-13C6 is a stable isotope-labeled form of Butylparaben, an antimicrobial

preservative commonly used in cosmetics, pharmaceuticals, and food products. The

incorporation of six Carbon-13 atoms in the benzene ring makes it a valuable internal standard

for quantitative analysis in various research applications, particularly in pharmacokinetic and

metabolic studies. While the isotopic labeling does not significantly alter the chemical and

toxicological properties from its unlabeled counterpart, a thorough understanding of its safety

profile is paramount for researchers, scientists, and drug development professionals. This

technical guide provides an in-depth overview of the safety data for Butylparaben-13C6,

compiled from available safety data sheets (SDS) and toxicological reviews of Butylparaben.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Butylparaben-13C6 is presented

below. These properties are essential for safe handling, storage, and use in experimental

settings.
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Property Value

Chemical Name Butyl 4-hydroxybenzoate-(ring-13C6)

CAS Number 1416711-53-9

Molecular Formula C₅¹³C₆H₁₄O₃

Molecular Weight 200.18 g/mol

Appearance White crystalline powder

Melting Point 68-70 °C

Boiling Point 156-157 °C at 4.7 hPa

Solubility
Slightly soluble in water; soluble in alcohol,

ether, and chloroform

Flash Point 181 °C

Hazard Identification and Classification
Butylparaben is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are related to skin and

eye irritation.

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage

GHS Pictograms:

Corrosion Exclamation Mark

Signal Word: Danger

Precautionary Statements:
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Prevention: Wash hands and any exposed skin thoroughly after handling. Wear protective

gloves, protective clothing, eye protection, and face protection.[1]

Response:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a POISON CENTER or

doctor/physician.[1]

Toxicological Information
The toxicological data for Butylparaben provides insights into its potential health effects. While

it has low acute toxicity, chronic exposure and its potential as an endocrine disruptor are areas

of ongoing research.

Toxicological Endpoint Result

Acute Oral Toxicity (LD50)

Not available for Butylparaben-13C6. For

Butylparaben, it is considered to have low acute

toxicity.

Skin Irritation Causes skin irritation.[1]

Eye Irritation Causes serious eye damage.[1]

Sensitization Not expected to be a skin sensitizer.

Carcinogenicity Not classified as a carcinogen.

Mutagenicity Not classified as a mutagen.

Reproductive Toxicity

Some studies suggest potential reproductive

effects at high doses, but the relevance to

human exposure is debated.[2]

Endocrine Disruption Suspected endocrine disruptor.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.contactderm.org/UserFiles/file/Paraben_Toxicology-Fransway.pdf
https://www.fishersci.com/store/msds?partNumber=AC403571000&productDescription=BUTYL+P-HYDROXYBENZOATE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b590557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for assessing the safety of parabens are extensive. Below is a

generalized workflow for an in vitro cytotoxicity assay, a common method to evaluate the toxic

potential of a compound on cultured cells.

Cell Culture Preparation Compound Treatment Cytotoxicity Assay Data Analysis

Seed cells in
96-well plates

Incubate for 24h
(37°C, 5% CO2)

Prepare serial dilutions
of Butylparaben-13C6

Treat cells with
varying concentrations Incubate for 24-72h Add viability reagent

(e.g., MTT, PrestoBlue)
Incubate as per
reagent protocol

Measure absorbance/
fluorescence

Calculate percent
cell viability

Plot dose-response
curve Determine IC50 value

Click to download full resolution via product page

Caption: A generalized workflow for an in vitro cytotoxicity assay.

Signaling Pathways and Logical Relationships
The following diagram illustrates a logical workflow for handling an accidental exposure to

Butylparaben-13C6 in a laboratory setting, based on standard first-aid procedures.
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Routes of Exposure

First-Aid Measures

Medical Attention

Accidental Exposure
to Butylparaben-13C6

Skin ContactEye Contact Inhalation Ingestion

Wash with soap and water
for at least 15 minutes

Rinse cautiously with water
for several minutes Move to fresh air Rinse mouth with water

Seek medical advice if
irritation persists

Seek immediate medical
attention

Click to download full resolution via product page

Caption: Hazard response workflow for accidental exposure.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and maintain the integrity of the compound.

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid

dust formation. Wear appropriate personal protective equipment (PPE), including safety

glasses with side-shields, gloves, and a lab coat.[1][3]

Storage: Store in a tightly closed container in a dry and well-ventilated place. Recommended

storage temperature is 2-8°C.[4]

Accidental Release Measures
In the event of a spill, follow these procedures:
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Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.

Disposal Considerations
Dispose of waste material in accordance with local, regional, and national regulations. Do not

dispose of with household waste.

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety

Data Sheet (SDS). Researchers should always consult the specific SDS provided by the

manufacturer before handling Butylparaben-13C6. The information provided is based on the

safety data of unlabeled Butylparaben and is believed to be accurate at the time of publication.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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